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Compound of Interest

Compound Name: 1,4-Diaminocyclohexane

Cat. No.: B098093

An In-Depth Technical Guide to 1,4-Diaminocyclohexane for Researchers and Drug
Development Professionals

Introduction

1,4-Diaminocyclohexane (DACH) is a versatile aliphatic diamine featuring a cyclohexane ring
with two amino groups substituted at the 1 and 4 positions. It is a crucial building block in both
polymer chemistry and pharmaceutical sciences, primarily due to its stereocisomeric forms—cis
and trans—which offer distinct structural properties.[1] The rigid, well-defined geometry of the
cyclohexane core makes DACH an important scaffold for constructing complex molecules with
specific spatial orientations. This guide provides a comprehensive overview of its chemical
properties, molecular structure, synthesis, and key applications relevant to researchers and
drug development professionals.

Molecular Structure and Properties

The molecular formula for 1,4-Diaminocyclohexane is CeH14N2.[2] The cyclohexane
backbone predominantly adopts a thermodynamically stable chair conformation. The spatial
orientation of the two amino groups relative to the ring gives rise to two stereoisomers: cis-1,4-
Diaminocyclohexane and trans-1,4-Diaminocyclohexane.

e trans-isomer: The two amino groups are on opposite sides of the cyclohexane ring, with one
in an axial and one in an equatorial position, or both in equatorial positions after a ring flip.
The diequatorial conformation is significantly more stable.
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e cis-isomer: The two amino groups are on the same side of the ring, resulting in one axial and
one equatorial orientation.

These structural differences lead to distinct physical properties and applications. For instance,
the trans-isomer is a crystalline solid at room temperature, while the cis-isomer is a liquid, a
difference attributed to molecular packing efficiency.[3][4]

Chemical Identifiers

The following table summarizes the key chemical identifiers for 1,4-Diaminocyclohexane and
its stereoisomers.

Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )

1,4-
Diaminocyclohexane 3114-70-3[5] CeH1aN2 114.19[2]
(mixture)
cis-1,4-

o 15827-56-2[3][6] CsH14N2 114.19[3]
Diaminocyclohexane
trans-1,4-

2615-25-0[7][8] CoH14N2 114.19[8][9]

Diaminocyclohexane

Physicochemical Properties

This table outlines the key physicochemical properties for the cis and trans isomers of 1,4-
Diaminocyclohexane.
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cis-1,4- trans-1,4-
Property o N
Diaminocyclohexane Diaminocyclohexane
Pale yellow to colorless White to light yellow
Appearance A
liquid[3] powder/crystal
Melting Point N/A (Liquid at room temp.) 68-72 °C[8]
Boiling Point N/A 197 °C[8]
Vapor Pressure N/A 18 mmHg (at 87.2 °C)[8]
Purity = 98% (GC)[3] = 98.0% (GC)[8]

Synthesis and Experimental Protocols

A common industrial method for synthesizing 1,4-Diaminocyclohexane involves the catalytic
hydrogenation of p-phenylenediamine, which typically yields a mixture of cis and trans isomers.
[10][11][12] Subsequent separation or isomerization is often required to obtain the pure,
desired stereoisomer.

Experimental Protocol: Isomerization of cis/trans
Mixture to Enrich trans-1,4-Diaminocyclohexane

The following protocol describes a method for increasing the concentration of the
thermodynamically more stable trans-isomer from a commercial mixture where the cis-isomer
is predominant. This process is crucial as the trans-isomer is often preferred for applications
requiring high crystallinity and thermal stability, such as in high-performance polymers.[13]

Objective: To convert a cis/trans (80/20) mixture of 1,4-Diaminocyclohexane to a mixture
enriched in the trans isomer.

Materials:
e 1,4-Diaminocyclohexane (80/20 cis/trans mixture)
¢ Propylene glycol monomethyl ether (PGME)

e 5% Ruthenium (Ru) on alumina powder catalyst
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Sodium methoxide

Nitrogen (N2) gas

500 mL autoclave

Membrane filter (0.2 um)

Gas chromatography-mass spectrometry (GC-MS) equipment

Procedure:[10]

Charging the Autoclave: Charge the 500 mL autoclave with 100 g of 1,4-
diaminocyclohexane (80/20 cis/trans mixture), 100 g of PGME, 7.5 g of the Ru on alumina
catalyst, and 0.63 g of sodium methoxide.

Inerting the System: Purge the autoclave by pressurizing with N2 gas to 10 kgf/cm3 and then
venting. Repeat this process three times to ensure an inert atmosphere.

Reaction Conditions: While stirring at 300 rpm, increase the temperature to 200 °C. Maintain
these conditions for 2 hours. The internal pressure will reach approximately 12 MPa.

Cooling and Filtration: After the reaction period, cool the mixture to room temperature. Filter
the reaction mixture through a 0.2 um membrane filter to remove the catalyst and obtain the
filtrate.

Analysis: Analyze the resulting filtrate using GC-MS to determine the final ratio of cis and
trans isomers. The expected outcome is a shift in the isomer ratio, for example, to
approximately 65/35 (cis/trans).
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Workflow for Isomerization of 1,4-Diaminocyclohexane
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Isomerization of 1,4-Diaminocyclohexane Workflow
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Applications in Research and Drug Development

1,4-Diaminocyclohexane is a valuable scaffold in medicinal chemistry and materials science.
Its stereoisomers provide a rigid framework to which other functional groups can be attached,
enabling precise control over molecular geometry.

o Drug Development: The diamine is a precursor for synthesizing biologically active molecules,
including antiviral and antitumor agents.[14] It has been incorporated into novel allosteric
inhibitors of MALT1 protease, a target for treating certain B-cell ymphomas.[1] The trans-
isomer, in particular, has been used in platinum-based anticancer complexes.[8]

o PROTACS: It serves as a linker component in the synthesis of Proteolysis-Targeting
Chimeras (PROTACS).[15] PROTACSs are bifunctional molecules that induce the degradation
of specific target proteins and are a promising modality in drug discovery.

o Receptor Antagonists: Research has shown that 1,4-Diaminocyclohexane can act as an
antagonist at P2X3 receptors, which are implicated in pain perception. This suggests
potential applications in developing novel therapies for neuropathic pain.[4]

o Polymer Chemistry: It is a key monomer in the synthesis of high-performance polymers like
polyamides and polyimides.[1][7][14] The stereochemistry of the diamine significantly
influences the thermal and mechanical properties of the resulting polymer.

» Materials Science: In materials science, it is used as an organic linker in the creation of
Metal-Organic Frameworks (MOFs), which have applications in gas storage and catalysis.
[13]
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Role of 1,4-DACH in PROTAC Synthesis

Ligand for Ligand for 1,4-Diaminocyclohexane
Protein of Interest (POI) E3 Ubiquitin Ligase (Linker Component)

PROTAC Molecule

Ubiquitination

Proteasomal Degradation

Click to download full resolution via product page
Logical relationship of 1,4-DACH in PROTACs

Spectroscopic Data

Structural characterization of 1,4-Diaminocyclohexane and its isomers is routinely performed
using spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS).
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Spectroscopic Data cis-lsomer trans-lsomer Mixture

Ring protons: ~1.14-

) 1.93 ppm (multiplet) Spectra represent a
Complex multiplets for _ o
1H NMR ) [4]Amine protons: combination of both
ring protons.[4]

~2.33 ppm (broad isomers.
signal)[4]
GOMS Available in spectral Available in spectral Available in spectral
databases.[2] databases.[16] databases.[17]
Available in spectral Available in spectral
13C NMR N/A
databases. databases.[16]
Conclusion

1,4-Diaminocyclohexane is a foundational building block for advanced chemical synthesis.
The distinct properties of its cis and trans stereoisomers provide chemists and drug developers
with a versatile tool to engineer molecules with precise three-dimensional structures. From
creating robust, high-performance polymers to designing targeted protein degraders and novel
therapeutics, the applications of 1,4-Diaminocyclohexane continue to expand, underscoring
its significance in modern scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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